2-cyano-3-{3-methoxy-4-[(4-methylbenzyl)oxy]phenyl}acrylamide

• IUPAC Name: (E)-2-cyano-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]prop-2-enamide
• InChI: InChI=1S/C19H18N2O3/c1-13-3-5-14(6-4-13)12-24-17-8-7-15(10-18(17)23-2)9-16(11-20)19(21)22/h3-10H,12H2,1-2H3,(H2,21,22)/b16-9+
• InChI Key: AVNXYKBHOWXLNQ-CXUHLZMHSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=C(C=C(C=C2)C=C(C#N)C(=O)N)OC
• Isomeric SMILES: CC1=CC=C(C=C1)COC2=C(C=C(C=C2)/C=C(\C#N)/C(=O)N)OC
• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol

Description

2-cyano-3-{3-methoxy-4-[(4-methylbenzyl)oxy]phenyl}acrylamide, also known as CMMPAA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-cyano-3-{3-methoxy-4-[(4-methylbenzyl)oxy]phenyl}acrylamide is not fully understood. However, it has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins. Prostaglandins are involved in the inflammatory response and pain perception. By inhibiting COX activity, 2-cyano-3-{3-methoxy-4-[(4-methylbenzyl)oxy]phenyl}acrylamide may reduce inflammation and pain.
Biochemical and Physiological Effects
2-cyano-3-{3-methoxy-4-[(4-methylbenzyl)oxy]phenyl}acrylamide has been shown to exhibit anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro. However, the biochemical and physiological effects of 2-cyano-3-{3-methoxy-4-[(4-methylbenzyl)oxy]phenyl}acrylamide in humans are not yet known.

Advantages and Limitations for Lab Experiments

One advantage of using 2-cyano-3-{3-methoxy-4-[(4-methylbenzyl)oxy]phenyl}acrylamide in lab experiments is its synthetic accessibility. The synthesis method is relatively simple and can be performed using commercially available reagents. Another advantage is its potential applications in various fields, including medicinal chemistry, material science, and catalysis.
One limitation of using 2-cyano-3-{3-methoxy-4-[(4-methylbenzyl)oxy]phenyl}acrylamide in lab experiments is its limited solubility in water. This can make it difficult to work with in aqueous solutions. Another limitation is the lack of information on its toxicity and safety profile.

Future Directions

There are several potential future directions for research on 2-cyano-3-{3-methoxy-4-[(4-methylbenzyl)oxy]phenyl}acrylamide. In medicinal chemistry, further studies could be conducted to investigate its anti-inflammatory and analgesic properties in humans. Studies could also be conducted to investigate its potential as an anti-cancer agent.
In material science, further studies could be conducted to investigate the properties of MOFs synthesized using 2-cyano-3-{3-methoxy-4-[(4-methylbenzyl)oxy]phenyl}acrylamide as a ligand. Studies could also be conducted to investigate its potential in other areas of material science, such as energy storage and conversion.
In catalysis, further studies could be conducted to investigate the potential of 2-cyano-3-{3-methoxy-4-[(4-methylbenzyl)oxy]phenyl}acrylamide-based metal complexes in asymmetric catalysis. Studies could also be conducted to investigate the properties of other ligands derived from 2-cyano-3-{3-methoxy-4-[(4-methylbenzyl)oxy]phenyl}acrylamide.

Synthesis Methods

The synthesis of 2-cyano-3-{3-methoxy-4-[(4-methylbenzyl)oxy]phenyl}acrylamide involves the reaction of 3-methoxy-4-[(4-methylbenzyl)oxy]benzaldehyde with malononitrile and ammonium acetate. The resulting product is then subjected to a Knoevenagel condensation reaction with acrylamide to yield 2-cyano-3-{3-methoxy-4-[(4-methylbenzyl)oxy]phenyl}acrylamide. The purity of the compound can be increased through recrystallization.

Scientific Research Applications

2-cyano-3-{3-methoxy-4-[(4-methylbenzyl)oxy]phenyl}acrylamide has been studied for its potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, 2-cyano-3-{3-methoxy-4-[(4-methylbenzyl)oxy]phenyl}acrylamide has been shown to exhibit anti-inflammatory and analgesic properties. It has also been studied as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells.
In material science, 2-cyano-3-{3-methoxy-4-[(4-methylbenzyl)oxy]phenyl}acrylamide has been used to synthesize metal-organic frameworks (MOFs) with tunable properties. These MOFs have potential applications in gas storage, separations, and catalysis. In catalysis, 2-cyano-3-{3-methoxy-4-[(4-methylbenzyl)oxy]phenyl}acrylamide has been used as a ligand in the synthesis of metal complexes with potential applications in asymmetric catalysis.